Cas no 17509-21-6 (5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
17509-21-6 structure
Product Name:5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:17509-21-6
MF:C13H10N2OS
MW:242.296301364899
MDL:MFCD00435970
CID:1361066
PubChem ID:731455
Update Time:2025-04-20
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(4-methylphenyl)-
- 5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- G32840
- 5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidin-4-one
- HMS3359M05
- SCHEMBL2369146
- Cambridge id 6943923
- EN300-17383
- MLS000716680
- 17509-21-6
- 5-p-Tolylthieno[2,3-d]pyrimidin-4(3H)-one
- AKOS000269689
- AKOS000273109
- SMR000278197
- Z56924442
- CS-0236838
- SR-01000246859
- 5-(4-methylphenyl)-1H-thieno[2,3-d]pyrimidin-4-one
- HMS2637I05
- SR-01000246859-1
- DTXSID401322192
- CHEMBL1427554
- MFCD00435970
- 5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
-
- MDL: MFCD00435970
- Inchi: 1S/C13H10N2OS/c1-8-2-4-9(5-3-8)10-6-17-13-11(10)12(16)14-7-15-13/h2-7H,1H3,(H,14,15,16)
- InChI Key: JYFIHIWXQSVJIL-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C)=CC=2)C2C(NC=NC1=2)=O
Computed Properties
- Exact Mass: 242.05138412g/mol
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.7Ų
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358860-25mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358860-50mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358860-250mg |
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-17383-0.05g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.05g |
$42.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.1g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.1g |
$63.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.25g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.25g |
$89.0 | 2023-09-20 | |
| Enamine | EN300-17383-0.5g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 0.5g |
$141.0 | 2023-09-20 | |
| Enamine | EN300-17383-1.0g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 1g |
$181.0 | 2023-06-09 | |
| Enamine | EN300-17383-2.5g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 2.5g |
$354.0 | 2023-09-20 | |
| Enamine | EN300-17383-5.0g |
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one |
17509-21-6 | 96% | 5g |
$524.0 | 2023-06-09 |
5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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